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For Researchers, Scientists, and Drug Development Professionals

Introduction

Tris(trimethylsilyl)amine, a compound of significant interest in organosilicon chemistry, serves
as a versatile reagent and precursor in a multitude of synthetic applications.[1][2] With the
chemical formula C9H27NSi3, this compound is notable for its unique structural and reactive
properties, stemming from the three trimethylsilyl groups bonded to a central nitrogen atom.[1]
This guide provides an in-depth overview of its chemical identifiers, physical properties,
synthesis protocols, and key applications, with a focus on its role in materials science and
chemical nitrogen fixation.[1][2]

Chemical Identifiers and Physical Properties

For clarity and ease of reference, the primary identifiers and quantitative physical properties of
Tris(trimethylsilyl)amine are summarized in the tables below.

Table 1: Chemical Identifiers for Tris(trimethylsilyl)Jamine
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Identifier

Value

CAS Number

1586-73-8[1][3][4][5]

Preferred IUPAC Name

1,1,1-Trimethyl-N,N-
bis(trimethylsilyl)silanamine[1][6]

Other Names

Nonamethyltrisilazane, Nitrilotris(trimethylsilane)

[3]5](6]

INChl=1S/C9H27NSi3/c1-

InChl
11(2,3)10(12(4,5)6)13(7,8)9/h1-9H3[1]
InChlKey PEGHITPVRNZWSI-UHFFFAOYSA-N[1][4]
C--INVALID-LINK--(C)N(--INVALID-LINK--(C)C)-
SMILES
-INVALID-LINK--(C)C[1][4]
PubChem CID 74110[1]
EC Number 216-445-0[1][5]
UNII SVASFGS9USI1]

Table 2: Physicochemical Properties of

Tris(trimethylsilyl)amine

Property

Value

Molecular Formula

CI9H27NSI3[1][3][4]

Molar Mass 233.57 g/mol [1][3]
Appearance Waxy solid, White crystals[1][5]
Melting Point 67-69 °C[1][5]
- ) 215 °C (at 760 mmHg), 85 °C (at 13 mmHg), 72
Boiling Point
°C (at 10 mmHg)[1][5][7]
Solubility Soluble in nonpolar organic solvents[1]
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Experimental Protocols: Synthesis of
Tris(trimethylsilyl)amine

The synthesis of Tris(trimethylsilyl)amine can be achieved through several routes. Early
attempts involving the direct reaction of ammonia with trimethylchlorosilane were largely
unsuccessful, halting at the formation of bis(trimethylsilyl)amine (hexamethyldisilazane).[1]
More effective methods have since been developed and are detailed below.

Method 1: From the Sodium Salt of
Hexamethyldisilazane

This method provides a high yield of the desired product.
Reactants:

e Sodium salt of hexamethyldisilazane

» Trimethylchlorosilane

Procedure:

e The sodium salt of hexamethyldisilazane is first prepared. This can be achieved by reacting
hexamethyldisilazane with sodium amide or with sodium and styrene.

e The prepared sodium salt is then reacted with trimethylchlorosilane.

e The reaction typically proceeds to an 80% yield of Tris(trimethylsilyl)amine.[1]

Method 2: From the Lithium Salt of
Hexamethyldisilazane

This route offers an alternative but generally lower yield compared to the sodium salt method.
Reactants:

e Lithium salt of hexamethyldisilazane
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e Trimethylchlorosilane
Procedure:

e The lithium salt of hexamethyldisilazane is synthesized by reacting hexamethyldisilazane
with either butyllithium or phenyllithium.

 This lithium salt is subsequently reacted with trimethylchlorosilane.

o This pathway typically results in a 50-60% yield of Tris(trimethylsilyl)amine.[1]
Method 3: One-Pot Synthesis from Lithium Nitride
This method offers a convenient one-pot reaction with a good yield.

Reactants:

e Lithium nitride (Li3N)

e Trimethylchlorosilane

Solvent:

e Tetrahydrofuran (THF)

Procedure:

« Lithium nitride is reacted with trimethylchlorosilane in a one-pot setup using THF as the
solvent.

e This reaction proceeds to a 72% yield of Tris(trimethylsilyl)amine.[1]

Key Applications and Signaling Pathways

Tris(trimethylsilyl)amine is a pivotal compound in several areas of chemical research and
application, most notably in chemical nitrogen fixation and as a versatile synthetic building
block.
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Role in Chemical Nitrogen Fixation

The conversion of atmospheric nitrogen (N2) into ammonia and other useful nitrogenous
compounds is a cornerstone of modern chemistry. While the industrial Haber-Bosch process
operates under harsh conditions, "chemical nitrogen fixation" aims to achieve this
transformation under milder, ambient conditions. Tris(trimethylsilyl)amine plays a crucial role
as a stable intermediate in a process known as reductive silylation.[1] In this process,
atmospheric nitrogen is converted to Tris(trimethylsilyl)amine, which can then be easily
hydrolyzed to produce ammonia.[1]

The general workflow for this process is illustrated in the diagram below.

Tris(trimethylsilyl)amine Hydrolysis )
[(CH3)3Si]3N (H20) Ammonia (NH3)

Click to download full resolution via product page

Reductive Silylation
(e.g., with Li and TMS-CI)

Atmospheric Nitrogen (N2)

Caption: Chemical Nitrogen Fixation via Reductive Silylation.

Synthetic Building Block

Tris(trimethylsilyl)amine serves as a valuable precursor in the synthesis of various inorganic
and organometallic compounds. For instance, it reacts with antimony trichloride to form a
nitridoantimone cubane-type cluster.[1] It is also utilized in the synthesis of cyclic and linear
polydichlorophosphazenes through its reaction with phosphorus pentachloride.[1] Furthermore,
it has found application in trifluoromethylation reactions of ketones under mild conditions.[1]

The synthesis of a cyclic phosphazene trimer from Tris(trimethylsilyl)amine is depicted in the
following workflow diagram.
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Hexachlorocyclotriphosphazene
Predominantl (NPCI2)3

Tris(trimethylsilyl)amine

Phosphorus Pentachloride (PCI5) Other Oligomers

Click to download full resolution via product page

Caption: Synthesis of Hexachlorocyclotriphosphazene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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